Cinnamaldehyde 1-methyl-1-phenylhydrazone

• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: N-(cinnamylideneamino)-N-methylaniline
• InChI: InChI=1S/C16H16N2/c1-18(16-12-6-3-7-13-16)17-14-8-11-15-9-4-2-5-10-15/h2-14H,1H3
• InChI Key: ZSBHGKJZMOSKGW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)N=CC=CC2=CC=CC=C2

Description

Cinnamaldehyde 1-methyl-1-phenylhydrazone is a useful research compound. Its molecular formula is C16H16N2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.6 g of cinnamaldehyde and 6.1 g of 1-methyl-1-phenylhydrazine were added to 50 ml of ethanol. To the mixture, two or three drops of 1 N hydrochloric acid were added. The mixture was heated and refluxed for about one hour. The reaction mixture was cooled and the crystals then separated, which were then collected on a suction funnel. The thus obtained crude cinnamaldehyde 1-methyl-1-phenylhydrazone was recrystallized from ethanol. The yield was 6.8 g (57.6%) of light yellow needle-like crystals which melt at 113.5°-114.5° C.